Cas no 139165-65-4 (1,2-Propanediol, 3,3-diethoxy-, (S)-)

• Product Name: 1,2-Propanediol, 3,3-diethoxy-, (S)-
• CAS No: 139165-65-4
• MF: C₇H₁₆O₄
• MW: 164.199542999268
• CID: 1272863
• Update Time: 2024-08-04

1,2-Propanediol, 3,3-diethoxy-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3,3-diethoxy-, (S)-
• 1,2-Propanediol, 3,3-diethoxy-, (2S)-

• Inchi： 1S/C7H16O4/c1-3-10-7(11-4-2)6(9)5-8/h6-9H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： BPNZBKXZVJVEJD-LURJTMIESA-N
• SMILES： C(O)[C@H](O)C(OCC)OCC

Computed Properties

• Exact Mass: 164.10488

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 278.8±35.0 °C(Predicted)
• PSA: 58.92
• pka: 14.09±0.20(Predicted)